Technique Innovation & Translatability

S m O | e C U | e Specifications & Pricing

Avotaciclib Stock Solution Preparation

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Avotaciclib

CAS No.: 1983983-41-0

Cat. No.: S3612582

The information below is sourced from a commercial supplier and is intended for research use only [1].

Physicochemical Properties & Storage

The following table summarizes the key characteristics of Avotaciclib sulfate:

Property Value / Description

CAS Number 1983984-04-8 [1]

Molecular Formula C13H13N70sS [1]

Molecular Weight 379.35 g/mol [1]

Appearance Typically exists as solids at room temperature [1]

Storage (Powder) -20°C for 3 years or 4°C for 2 years [1]

Shipping Stable at ambient temperature for a few days during ordinary shipping [1]

Solubility & Formulation Guidelines
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Avotaciclib sulfate powder may dissolve in DMSO, and if not, other solvents like H20, Ethanol, or DMF
can be tried [1]. The supplier provides multiple formulations for in vivo studies, which can also guide stock

solution preparation.

Stock Solution Preparation

¢ Solvent: Often prepared as a concentrated stock solution in DMSO (e.g., 5 mM, 10 mM, or 20 mM)

[1].
¢ Preparation: Once prepared, aliquot the stock solution to avoid repeated freeze-thaw cycles and
store at -20°C or -80°C [1].

Working Solution Formulations (for reference) The table below lists example formulations from the

supplier, which are useful for preparing solutions for experiments [1].

Formulation Type Composition

Injection 1 DMSO : Tween 80 : Saline =10:5:85

Injection 2 DMSO : PEG300 : Tween 80 : Saline =10:40:5:45
Injection 3 DMSO : Corn oil =10 : 90

Oral 1 Suspend in 0.5% CMC Na (carboxymethylcellulose sodium)
Oral 2 Dissolved in PEG400

> Important Note: The supplier strongly recommends that researchers consult the scientific literature and
methods relevant to their specific experiments before determining the final formulation, as different

compounds and study designs have unique requirements [1].

Experimental Workflow for Stock Solution Preparation

The following diagram outlines the core decision-making process for preparing and storing Avotaciclib

stock solutions:
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Critical Application Note & Limitations

e Purpose and Limitation: This information is intended for research use only, not for human or
diagnostic use [1].

e Lack of Biological Data: The available source does not provide details on Avotaciclib's mechanism
of action, inhibitory potency (IC50 values), pharmacokinetics, or toxicity profile.

e Absence of Protocols: Standard experimental protocols for activities like cell-based assays, animal
studies, or analytical method validation using Avotaciclib are not available in the searched results.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Avotaciclib Stock Solution Preparation]. Smolecule, [2026]. [Online
PDF]. Available at: [https://www.smolecule.com/products/b3612582#avotaciclib-stock-solution-

preparation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact
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